Cas no 253676-25-4 (2-Oxazolidinone,5-ethynyl-4-(1-methylethyl)-, (4S,5R)-)

• Product Name: 2-Oxazolidinone,5-ethynyl-4-(1-methylethyl)-, (4S,5R)-
• CAS No: 253676-25-4
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 246690
• PubChem ID: 10820761
• Update Time: 2025-04-19

2-Oxazolidinone,5-ethynyl-4-(1-methylethyl)-, (4S,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5-ethynyl-4-(1-methylethyl)-, (4S,5R)-
• 2-Oxazolidinone,5-ethynyl-4-(1-methylethyl)-,(4S,5R)-(9CI)
• Anacetrapib-d3
• MK 0859-d3
• 253676-25-4

• Inchi： 1S/C8H11NO2/c1-4-6-7(5(2)3)9-8(10)11-6/h1,5-7H,2-3H3,(H,9,10)/t6-,7+/m1/s1
• InChI Key： JWKZIJXBQZLHHY-RQJHMYQMSA-N
• SMILES： O1C(N[C@H]([C@H]1C#C)C(C)C)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 1.08140